Cas no 69095-78-9 (3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole)
69095-78-9 structure
Product Name:3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
CAS No:69095-78-9
MF:C15H12FN3
MW:253.274286270142
CID:1736413
PubChem ID:135292
Update Time:2025-04-21
3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole
- 5-(4-Fluorophenyl)-3-(o-tolyl)-1H-1,2,4-triazole
- 69095-78-9
- DTXSID10219141
- CHEMBL18440
- SCHEMBL10476795
- 5-(p-Fluorophenyl)-3-(o-tolyl)-s-triazole
- 3-(4-Fluorophenyl)-5-(o-tolyl)-1H-1,2,4-triazole
- 1H-1,2,4-Triazole, 3-(4-fluorophenyl)-5-(2-methylphenyl)-
- BRN 5554311
- s-Triazole, 5-(p-fluorophenyl)-3-(o-tolyl)-
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- Inchi: 1S/C15H12FN3/c1-10-4-2-3-5-13(10)15-17-14(18-19-15)11-6-8-12(16)9-7-11/h2-9H,1H3,(H,17,18,19)
- InChI Key: YFPAVAXUTBXIAH-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=NNC(C2C=CC=CC=2C)=N1
Computed Properties
- Exact Mass: 253.10166
- Monoisotopic Mass: 253.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.233
- Boiling Point: 446.7°C at 760 mmHg
- Flash Point: 224°C
- Refractive Index: 1.606
- PSA: 41.57
3-(4-fluorophenyl)-5-(2-methylphenyl)-1H-1,2,4-triazole Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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